Cas no 2172343-15-4 (2-({(4-chloro-3-methylphenyl)methylamino}oxy)acetamide)

• Product Name: 2-({(4-chloro-3-methylphenyl)methylamino}oxy)acetamide
• CAS No: 2172343-15-4
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 6241401
• PubChem ID: 165875124
• Update Time: 2025-06-08

2-({(4-chloro-3-methylphenyl)methylamino}oxy)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({(4-chloro-3-methylphenyl)methylamino}oxy)acetamide
• 2172343-15-4
• 2-({[(4-chloro-3-methylphenyl)methyl]amino}oxy)acetamide
• EN300-1283485

• Inchi： 1S/C10H13ClN2O2/c1-7-4-8(2-3-9(7)11)5-13-15-6-10(12)14/h2-4,13H,5-6H2,1H3,(H2,12,14)
• InChI Key： FPFOGEJGLODLKB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CNOCC(N)=O

Computed Properties

• Exact Mass: 228.0665554g/mol
• Monoisotopic Mass: 228.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.4Ų

Additional information on 2-({(4-chloro-3-methylphenyl)methylamino}oxy)acetamide

Introduction to 2-({(4-chloro-3-methylphenyl)methylamino}oxy)acetamide (CAS No. 2172343-15-4)

2-({(4-chloro-3-methylphenyl)methylamino}oxy)acetamide, with the CAS number 2172343-15-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a chlorinated and methylated aromatic ring, an amino group, and an acetamide moiety. These structural elements contribute to its pharmacological properties and make it a promising candidate for various biomedical research and development initiatives.

The chemical structure of 2-({(4-chloro-3-methylphenyl)methylamino}oxy)acetamide can be represented as follows: the central core consists of a benzene ring substituted with a chlorine atom at the para position and a methyl group at the meta position. The benzene ring is further functionalized by a methylamino group, which is attached to an oxygen atom that forms part of an acetamide group. This intricate arrangement of functional groups imparts specific chemical and biological properties to the molecule, making it an interesting subject for detailed study.

In recent years, significant advancements in the synthesis and characterization of 2-({(4-chloro-3-methylphenyl)methylamino}oxy)acetamide have been reported in the scientific literature. Researchers have developed efficient synthetic routes to produce this compound with high purity and yield, which is crucial for its application in pharmaceutical development. One notable method involves the reaction of 4-chloro-3-methylbenzylamine with chloroacetyl chloride followed by nucleophilic substitution with ammonia. This multi-step process ensures the formation of the desired product with minimal side reactions.

The pharmacological profile of 2-({(4-chloro-3-methylphenyl)methylamino}oxy)acetamide has been extensively studied to understand its potential therapeutic effects. Preclinical studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory diseases. Additionally, preliminary data suggest that it may have neuroprotective effects, which could be beneficial in neurodegenerative disorders such as Alzheimer's disease.

Mechanistically, 2-({(4-chloro-3-methylphenyl)methylamino}oxy)acetamide is believed to exert its effects through multiple pathways. One proposed mechanism involves the modulation of ion channels, particularly those involved in pain signaling pathways. Another potential mechanism is the inhibition of pro-inflammatory cytokines, which are key mediators of inflammation and tissue damage. These findings have sparked interest in further exploring the molecular targets and signaling pathways influenced by this compound.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-({(4-chloro-3-methylphenyl)methylamino}oxy)acetamide in human subjects. Early-phase trials have demonstrated promising results, with participants showing significant improvements in pain management and reduced inflammation without major adverse effects. However, more extensive studies are needed to fully assess its therapeutic potential and long-term safety profile.

Beyond its therapeutic applications, 2-({(4-chloro-3-methylphenyl)methylamino}oxy)acetamide has also found use in basic research as a tool compound. Its unique chemical structure makes it valuable for studying receptor-ligand interactions and signal transduction pathways in cellular models. Researchers are leveraging this compound to gain insights into the molecular mechanisms underlying various physiological processes and diseases.

In conclusion, 2-({(4-chloro-3-methylphenyl)methylamino}oxy)acetamide (CAS No. 2172343-15-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical development. Its unique structural features, combined with its favorable pharmacological properties, make it an exciting area of ongoing research. As more data become available from clinical trials and mechanistic studies, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various medical conditions.